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Compound of Interest

Compound Name: 1,1-Diphenylethane

Cat. No.: B1196317 Get Quote

Essential Safety and Handling Guide for 1,1-
Diphenylethane
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling 1,1-Diphenylethane,

including operational procedures and disposal plans. Adherence to these guidelines is

essential for ensuring laboratory safety.

Chemical Properties and Hazards
1,1-Diphenylethane is an organic compound that is a colorless liquid at room temperature.[1]

It is characterized by two phenyl groups attached to a central ethane backbone.[1] While stable

under normal conditions, it is classified with several hazards.[1][2]
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Property Value

Molecular Formula C₁₄H₁₄

Molecular Weight 182.26 g/mol [2][3]

Boiling Point 272.6 ± 0.0 °C at 760 mmHg[3]

Melting Point -18°C[3][4]

Flash Point 109.6 ± 9.7 °C[3]

Density 1.0 ± 0.1 g/cm³[3]

Vapor Pressure 0.0 ± 0.3 mmHg at 25°C[3]

Solubility
Low solubility in water, more soluble in organic

solvents[1]

Hazard Classification (GHS):[2][5]

Acute Toxicity (Inhalation): Harmful if inhaled.[2][5]

Skin Irritation: Causes skin irritation.[2][5]

Skin Sensitization: May cause an allergic skin reaction.[5][6]

Aspiration Hazard: May be fatal if swallowed and enters airways.[2][5]

Aquatic Hazard: Very toxic to aquatic life with long-lasting effects.[2][5]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure when

handling 1,1-Diphenylethane.[7]
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Body Part Recommended PPE Rationale

Eyes/Face
Chemical splash goggles and

a face shield.[5]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[5]

Skin (Hands)

Chemically resistant gloves

(e.g., Neoprene,

Nitrile/butadiene rubber, PVC).

[5]

Prevents skin contact which

can cause irritation and allergic

reactions.[5] Gloves should be

inspected before use.

Skin (Body)

Chemically impervious apron

over a lab coat and full

coverage clothing.[5]

Minimizes bodily exposure to

accidental spills.[5]

Respiratory

A NIOSH-approved full-

facepiece airline respirator in

positive pressure mode,

especially where ventilation is

inadequate.[5]

Protects against inhalation of

harmful mists or vapors.[5]

Handling should occur in a

chemical fume hood.[8]

Operational Plan: Handling and Storage
A systematic approach is essential for safely handling and storing 1,1-Diphenylethane.

Workflow for Handling 1,1-Diphenylethane
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Safe Handling Workflow for 1,1-Diphenylethane
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Caption: Workflow for handling 1,1-Diphenylethane.
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Handling Procedures:

Ventilation: Always handle 1,1-Diphenylethane in a well-ventilated area or a chemical fume

hood to control airborne levels.[5][8]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[5] Do not breathe mist or vapors.

[5]

Hygiene: Wash hands and other exposed areas with mild soap and water before eating,

drinking, or smoking, and when leaving work.[5]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]

[8] Use non-sparking tools.[9]

Storage:

Store in a cool, well-ventilated place.[5]

Keep the container tightly closed.[5][8]

Store away from strong oxidizing agents, as they may ignite the material.[5]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
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Emergency Situation Procedure

Spill

Evacuate the area and eliminate all ignition

sources.[8] Absorb the spill with inert, non-

combustible material like sand or dry earth and

transfer it to a suitable container for disposal.[8]

Use non-sparking tools for collection.[8]

Inhalation

Remove the person to fresh air.[5] If breathing is

difficult, administer oxygen.[9] If not breathing,

give artificial respiration.[9] Seek immediate

medical attention.[5]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[5] Remove contaminated

clothing and wash it before reuse. If skin

irritation or a rash occurs, seek medical

attention.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do.[10] Continue rinsing and get immediate

medical attention.[5]

Ingestion

Do NOT induce vomiting.[5] Rinse the mouth

thoroughly and immediately call a poison center

or doctor.[5] This substance may be fatal if

swallowed and enters the airways.[2][5]

Fire

Use carbon dioxide or dry powder for small fires.

[5][8] For large fires, use water spray or fog.[8]

Water or foam may cause frothing.[5]

Firefighters should wear self-contained

breathing apparatus and full protective gear.[6]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.
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Disposal Workflow

Disposal Workflow for 1,1-Diphenylethane
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Caption: Disposal workflow for 1,1-Diphenylethane.

Disposal Guidelines:
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Regulations: All waste materials must be disposed of in accordance with local, regional, and

national regulations.[10]

Containers: Leave chemicals in their original containers. Do not mix with other waste. Handle

uncleaned containers as you would the product itself.

Professional Disposal: Entrust the disposal of 1,1-Diphenylethane and its containers to a

licensed waste disposal company.[11]

Environmental Protection: Avoid releasing the chemical into the environment.[5] Obtain

consent from pollution control authorities before discharging to wastewater treatment plants.

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 1,1-
Diphenylethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196317#personal-protective-equipment-for-
handling-1-1-diphenylethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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